Cas no 798540-81-5 (L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl-)

• Product Name: L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl-
• CAS No: 798540-81-5
• MF: C₁₇H₃₁N₇O₇S
• MW: 477.535742044449
• CID: 531802
• PubChem ID: 71402570
• Update Time: 2025-04-19

L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]amino]pentanedioic acid
• 798540-81-5
• DTXSID60823530
• L-Cysteinyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-glutamic acid

• Inchi： 1S/C17H31N7O7S/c1-8(13(27)24-11(16(30)31)4-5-12(25)26)22-15(29)10(3-2-6-21-17(19)20)23-14(28)9(18)7-32/h8-11,32H,2-7,18H2,1H3,(H,22,29)(H,23,28)(H,24,27)(H,25,26)(H,30,31)(H4,19,20,21)/t8-,9-,10-,11-/m0/s1
• InChI Key： IAMSDVFSKXECTH-NAKRPEOUSA-N
• SMILES： SC[C@@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCC(=O)O)=O)=O)CCC/N=C(\N)/N)=O)N

Computed Properties

• Exact Mass: 477.20056753g/mol
• Monoisotopic Mass: 477.20056753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 253Ų